Cas no 17040-79-8 (Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-)

• Product Name: Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-
• CAS No: 17040-79-8
• MF: C₁₈H₁₅N₃O₃S
• MW: 353.395002603531
• CID: 122057
• PubChem ID: 11134
• Update Time: 2025-04-18

Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[2-[4-(phenylamino)phenyl]diazenyl]-
• 4-((4-(Anilino)phenyl)azo)benzenesulphonic acid
• 4-[[4-(anilino)phenyl]azo]benzenesulphonic acid
• 4-{(E)-[4-(phenylamino)phenyl]diazenyl}benzenesulfonic acid
• Benzenesulfonic acid, 4-((4-(phenylamino)phenyl)azo)-
• Benzenesulfonic acid, 4-(2-(4-(phenylamino)phenyl)diazenyl)-
• Einecs 241-110-0
• 554-73-4 (Mono-hydrochloride salt)
• 4-(4-anilinophenylazo)benzenesulfonic acid
• 4-(4-ANILINOPHENYLAZO)BENEZENESULFONIC ACID
• 4-[[4-(Phenylamino)phenyl]azo]benzenesulfonic acid
• 4-(4'-anilinophenylazo)benzenesulphonic acid
• 4-((4-ANILINOPHENYL)DIAZENYL)BENZENE-1-SULFONIC ACID
• DTXSID801043635
• Benzenesulfonic acid, 4-[[4-(phenylamino)phenyl]azo]-
• 4-[(E)-(4-Anilinophenyl)diazenyl]benzenesulfonic acid
• AKOS024389702
• NS00025584
• 9E2CEF6UXR
• DTXSID6066151
• UNII-9E2CEF6UXR
• SCHEMBL460751
• 4-(4-ANILINOPHENYLAZO)BENZENESULFONICACI D
• 4-[(4-Anilinophenyl)diazenyl]benzene-1-sulfonic acid
• 17040-79-8
• 4-[(4-anilinophenyl)diazenyl]benzenesulfonic acid
• 1071758-89-8

• Inchi： 1S/C18H15N3O3S/c22-25(23,24)18-12-10-17(11-13-18)21-20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14/h1-13,19H,(H,22,23,24)/b21-20+
• InChI Key： LXEMVZAXEIKMOU-QZQOTICOSA-N
• SMILES： S(C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC1C=CC=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 353.08355
• Monoisotopic Mass: 375.065357
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 530
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102
• XLogP3: 4

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.647
• PSA: 91.12